Cas no 2137760-83-7 (4-Pyridinamine, 3-bromo-2-methyl-N,N-dipropyl-)

• Product Name: 4-Pyridinamine, 3-bromo-2-methyl-N,N-dipropyl-
• CAS No: 2137760-83-7
• MF: C₁₂H₁₉BrN₂
• MW: 271.196662187576
• CID: 5279188
• Update Time: 2025-07-15

4-Pyridinamine, 3-bromo-2-methyl-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-bromo-2-methyl-N,N-dipropyl-

• Inchi： 1S/C12H19BrN2/c1-4-8-15(9-5-2)11-6-7-14-10(3)12(11)13/h6-7H,4-5,8-9H2,1-3H3
• InChI Key： NGPTVJGRPYKJHT-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(N(CCC)CCC)=C1Br

Additional information on 4-Pyridinamine, 3-bromo-2-methyl-N,N-dipropyl-

4-Pyridinamine, 3-bromo-2-methyl-N,N-dipropyl- (CAS No. 2137760-83-7): A Comprehensive Overview in Modern Chemical Research

4-Pyridinamine, 3-bromo-2-methyl-N,N-dipropyl-, identified by its CAS number CAS No. 2137760-83-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, belonging to the pyridine derivatives family, has garnered attention due to its unique structural properties and potential applications in drug development and material science. The presence of bromine and methyl substituents along with propyl groups makes it a versatile intermediate for synthesizing more complex molecules.

The< strong>3-bromo substituent at the third position of the pyridine ring enhances its reactivity, making it a valuable building block for further functionalization. This reactivity is particularly useful in cross-coupling reactions, which are fundamental in constructing biaryl structures commonly found in pharmaceuticals. The< strong>2-methyl group and the two N,N-dipropyl groups contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The< strong>4-pyridinamine core is particularly interesting because it can be modified to target specific therapeutic pathways. For instance, modifications at the nitrogen atoms can enhance binding affinity to protein receptors, a critical factor in drug design.

The< strong>CAS No. 2137760-83-7 compound has been explored in several cutting-edge research projects. One notable area is its application in the synthesis of small-molecule inhibitors for cancer therapy. Researchers have leveraged its structural framework to develop molecules that disrupt oncogenic signaling pathways. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that are known to modulate enzyme activity.

Another promising application lies in the field of materials science. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can lead to the development of novel catalysts and functional materials. The< strong>3-bromo-2-methyl-N,N-dipropylpyridinamine compound has been investigated for its potential as a ligand in metal-organic frameworks (MOFs). These frameworks are increasingly used in gas storage, separation technologies, and even as sensors due to their tunable porosity and surface properties.

The< strong>N,N-dipropyl groups not only influence the electronic distribution within the molecule but also play a crucial role in determining its solubility and bioavailability. This balance between hydrophobicity and hydrophilicity is essential for designing molecules that can effectively interact with biological systems. Recent computational studies have predicted that this compound may exhibit good blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development.

In clinical research, the< strong>4-pyridinamine, 3-bromo-2-methyl-N,N-dipropyl- derivative is being tested as a precursor for more complex pharmacophores. By systematically varying substituents on the pyridine ring, researchers aim to identify novel compounds with improved therapeutic profiles. The bromine atom's presence allows for easy modification via Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl moieties.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as Buchwald-Hartwig amination and palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired framework. These methods not only ensure high yields but also allow for precise control over regioselectivity and stereochemistry.

The< strong>CAS No. 2137760-83-7 identifier ensures traceability and consistency across different research groups and commercial suppliers. This standardized naming system is crucial for collaborative projects where precise chemical characterization is paramount. The compound's purity and stability under various conditions have been thoroughly evaluated, ensuring reliability in both academic and industrial settings.

Ethical considerations are also integral to research involving such compounds. While< strong>4-pyridinamine, 3-bromo-2-methyl-N,N-dipropyl- does not fall under restricted categories, proper handling protocols must be followed to ensure safety in laboratory environments. This includes adequate ventilation, personal protective equipment (PPE), and adherence to institutional guidelines on chemical use.

In conclusion, the< strong>4-pyridinamine, 3-bromo-2-methyl-N,N-dipropyl- compound (CAS No.< strong>CAS No. 2137760-83-7) represents a fascinating intersection of synthetic chemistry and medicinal biology. Its unique structural features make it a valuable tool for developing new therapeutics and advanced materials. As research continues to uncover its potential applications, this molecule is poised to play an increasingly significant role in both academic investigations and industrial innovations.